Cas no 2137610-33-2 (2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid
• CAS No: 2137610-33-2
• MF: C₈H₇F₂NO₂S
• MW: 219.2084877491
• CID: 6049586
• PubChem ID: 165745381
• Update Time: 2025-05-25

2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid
• 2137610-33-2
• EN300-789897
• 2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid

• Inchi： 1S/C8H7F2NO2S/c9-8(10,7(12)13)5-14-6-3-1-2-4-11-6/h1-4H,5H2,(H,12,13)
• InChI Key： CAXHUWOSHFZJCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 219.01655596g/mol
• Monoisotopic Mass: 219.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.5Ų

Additional information on 2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid (CAS No. 2137610-33-2)

2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid (CAS No. 2137610-33-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyridine-thioether moiety linked to a difluoropropanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The compound's CAS number 2137610-33-2 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in global supply chains. Its molecular formula and weight are frequently searched in academic and industrial contexts, reflecting the growing demand for fluorinated building blocks in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, a hot topic in targeted therapy development for metabolic disorders.

From a synthetic perspective, 2,2-Difluoro-3-(pyridin-2-ylsulfanyl)propanoic acid exemplifies advancements in green fluorination techniques, addressing environmental concerns associated with traditional methods. This aligns with the Principles of Green Chemistry, a trending focus area among manufacturers aiming to reduce hazardous waste. Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for characterizing this compound, topics frequently queried in scientific forums.

In material science, the compound's sulfur-containing heterocycle contributes to ligand design in catalysis, resonating with innovations in renewable energy storage. Its stability under physiological conditions also makes it relevant to prodrug development, a niche yet rapidly expanding field. Notably, patents involving derivatives of this structure have surged, reflecting its commercial viability in intellectual property-driven markets.

As regulatory frameworks evolve, proper handling protocols for 2137610-33-2 remain a frequent search query, emphasizing the need for clear safety data sheets (SDS). The compound's logP value and solubility profile are equally critical for formulation scientists, underscoring its interdisciplinary relevance. With the rise of AI-assisted molecular design, computational studies on this scaffold are expected to accelerate, further solidifying its position in next-gen bioactive compounds.